Myxopyronin A

• CAS No.: 88192-98-7
• Product Name: Myxopyronin A
• Molecular Formula: C23H31NO6
• Molecular Weight: 417.5
• IUPAC Name: Methyl N-[(E,5R)-5-[(5E)-5-[(2E,4E)-1-hydroxy-2,5-dimethylocta-2,4-dienylidene]-4,6-dioxopyran-2-yl]hex-1-enyl]carbamate
• Standard InChI: InChI=1S/C23H31NO6/c1-6-9-15(2)11-12-17(4)21(26)20-18(25)14-19(30-22(20)27)16(3)10-7-8-13-24-23(28)29-5/h8,11-14,16,26H,6-7,9-10H2,1-5H3,(H,24,28)/b13-8+,15-11+,17-12+,21-20+/t16-/m1/s1
• Standard InChIKey: XIBGXHNKXPLLAN-YDDADCBQSA-N
• SMILES: O=C(OC)N/C=C/CC[C@H](C1=CC(/C(C(O1)=O)=C(O)/C(C)=C/C=C(C)/CCC)=O)C
• Appearance: Solid powder
• Description: Myxopyronin A is a bacterial RNA polymerase (RNAP) inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Myxopyronin A; Myxopyronin-A; Myx
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• Last Modified: Aug 20 2021